Cas no 88301-75-1 (Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
• CAS No: 88301-75-1
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 638266
• PubChem ID: 13350299
• Update Time: 2025-04-19

Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(methylsulfinyl)methyl]-6-(trifluoromethyl)-
• 2-(methylsulfinylmethyl)-6-(trifluoromethyl)aniline
• 2-[(Methanesulfinyl)methyl]-6-(trifluoromethyl)aniline
• QTEYDTXRTCNUCO-UHFFFAOYSA-N
• DTXSID10537872
• 88301-75-1
• SCHEMBL10947311

• Inchi： 1S/C9H10F3NOS/c1-15(14)5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： QTEYDTXRTCNUCO-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC=C(C(F)(F)F)C=1N)=O

Computed Properties

• Exact Mass: 237.04351960g/mol
• Monoisotopic Mass: 237.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų